Cas no 1188265-99-7 (10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride)

10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride structure
1188265-99-7 structure
Product Name:10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride
CAS No:1188265-99-7
MF:C12H17Cl2FN2
MW:279.181184530258
CID:1082424
PubChem ID:72206749
Update Time:2025-04-20

10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 10-Fluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride
    • DB-354364
    • 1188265-99-7
    • Inchi: 1S/C12H15FN2.2ClH/c13-10-2-1-9-3-5-15-6-4-14-8-12(15)11(9)7-10;;/h1-2,7,12,14H,3-6,8H2;2*1H
    • InChI Key: MHLKLDKARLRNCC-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1C=CC2CCN3CCNCC3C=2C=1

Computed Properties

  • Exact Mass: 278.0752821g/mol
  • Monoisotopic Mass: 278.0752821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų
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